Cas no 90042-29-8 ([1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2,5-dimethyl-)

• Product Name: [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2,5-dimethyl-
• CAS No: 90042-29-8
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 795659
• PubChem ID: 13437079
• Update Time: 2025-04-19

[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2,5-dimethyl-
• 2,5-dimethyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dione
• 90042-29-8
• CHEMBL421427
• 2,5-Dimethyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
• DTXSID90540804
• 2,5-Dimethyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione

• Inchi： 1S/C11H10N4O2/c1-13-7-5-3-4-6-8(7)15-9(10(13)16)12-14(2)11(15)17/h3-6H,1-2H3
• InChI Key： QZOANVNKVDBQBD-UHFFFAOYSA-N
• SMILES： O=C1C2=NN(C)C(N2C2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 230.08037557g/mol
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų